Cas no 1805374-39-3 (2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde)

• Product Name: 2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde
• CAS No: 1805374-39-3
• MF: C₇H₃ClF₂N₂O₃
• MW: 236.560127496719
• CID: 4808273
• Update Time: 2025-06-11

2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde

• Inchi： 1S/C7H3ClF2N2O3/c8-6-3(2-13)1-4(12(14)15)5(11-6)7(9)10/h1-2,7H
• InChI Key： KVPKPVVGNYYJLI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C(C(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.8
• Topological Polar Surface Area: 75.8

Additional information on 2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde

Introduction to 2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde (CAS No. 1805374-39-3)

2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde (CAS No. 1805374-39-3) is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro-substituted pyridine ring, a difluoromethyl group, and a nitro functionality, which collectively contribute to its potential applications in drug discovery and development.

The molecular formula of 2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde is C₉H₄ClF₂N₂O₄, and it has a molecular weight of approximately 257.1 g/mol. The compound's structure includes a pyridine ring with a chlorine atom at the 2-position, a difluoromethyl group at the 6-position, and a nitro group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an intriguing candidate for various research applications.

In recent years, the study of halogenated pyridines has been a focal point in medicinal chemistry due to their potential as lead compounds for drug development. The chloro and difluoromethyl substituents in 2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde are particularly noteworthy as they can influence the compound's reactivity, stability, and biological activity. For instance, the difluoromethyl group can enhance the lipophilicity of the molecule, which is crucial for improving its cell membrane permeability and bioavailability.

The nitro group in 2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde is another key feature that contributes to its biological activity. Nitro compounds are known for their ability to undergo reduction reactions, which can generate reactive intermediates that interact with biological targets. This property makes nitro-containing compounds valuable in the development of antimicrobial and anticancer agents.

2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde has been explored in several preclinical studies for its potential therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. The compound's unique structure allows it to serve as a versatile building block for the development of derivatives with enhanced antiviral activity against various viral pathogens.

In addition to antiviral research, 2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde has also shown promise in the field of cancer therapy. Studies have demonstrated that derivatives of this compound can exhibit selective cytotoxicity against cancer cells while sparing normal cells. This selective toxicity is attributed to the compound's ability to target specific enzymes or pathways that are overexpressed or dysregulated in cancer cells.

The synthesis of 2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde involves several well-established chemical reactions. One common approach is to start with a substituted pyridine derivative and introduce the chlorine, difluoromethyl, and nitro groups through sequential reactions. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product, making process optimization an essential aspect of its large-scale production.

The physical properties of 2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde, such as its melting point, solubility, and stability under various conditions, have been extensively characterized. These properties are crucial for understanding how the compound behaves in different experimental settings and for optimizing its use in pharmaceutical formulations.

In conclusion, 2-Chloro-6-(difluoromethyl)-5-nitropyridine-3-carboxaldehyde (CAS No. 1805374-39-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents with diverse applications, including antiviral and anticancer treatments. Ongoing research continues to explore new derivatives and applications of this compound, further highlighting its importance in modern drug discovery efforts.